2-((4-(Indolin-1-yl)-4-oxobutyl)thio)-4-(trifluoromethyl)-5,6,7,8-tetrahydroquinoline-3-carbonitrile

• IUPAC Name: 2-[4-(2,3-dihydroindol-1-yl)-4-oxobutyl]sulfanyl-4-(trifluoromethyl)-5,6,7,8-tetrahydroquinoline-3-carbonitrile
• InChI: InChI=1S/C23H22F3N3OS/c24-23(25,26)21-16-7-2-3-8-18(16)28-22(17(21)14-27)31-13-5-10-20(30)29-12-11-15-6-1-4-9-19(15)29/h1,4,6,9H,2-3,5,7-8,10-13H2
• InChI Key: GMRWIAUGJQFHOL-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=C(C(=N2)SCCCC(=O)N3CCC4=CC=CC=C43)C#N)C(F)(F)F
• Molecular Formula: C23H22F3N3OS
• Molecular Weight: 445.5 g/mol
• CAS No.: 905787-11-3

Description

2-((4-(Indolin-1-yl)-4-oxobutyl)thio)-4-(trifluoromethyl)-5,6,7,8-tetrahydroquinoline-3-carbonitrile is a useful research compound. Its molecular formula is C23H22F3N3OS and its molecular weight is 445.5. The purity is usually 95%.
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Scientific Research Applications

Facile Synthesis and Chemical Reactivity

A study by Elkholy & Morsy (2006) outlines the synthesis of tetrahydroquinoline derivatives, which are structurally related to the compound . They explored the reactivity of these derivatives towards various reagents, showcasing the compound's potential for chemical transformations and applications in creating more complex molecules with potential biological activities (Elkholy & Morsy, 2006).

Antifungal Properties

Gholap et al. (2007) synthesized a series of tetrahydroquinoline derivatives and evaluated their antifungal properties. This indicates that compounds with tetrahydroquinoline cores, similar to the one discussed, can be potent candidates for antifungal agent development, highlighting the importance of these structures in medicinal chemistry research (Gholap et al., 2007).

Antioxidant Activity

Salem et al. (2015) investigated the antioxidant activities of novel fused heterocyclic compounds derived from a tetrahydropyrimidine derivative. This research suggests that similar compounds, including tetrahydroquinoline derivatives, could be explored for their antioxidant potential, providing a basis for further study in pharmacology and biochemistry (Salem et al., 2015).

Anti-inflammatory Activity and Molecular Docking

Abd El-Salam et al. (2009) synthesized a series of tetrahydroquinoline derivatives, including docking studies and evaluation for anti-inflammatory activity. The study provides insights into the compound's potential interaction with biological targets and its therapeutic applications (Abd El-Salam et al., 2009).

Chemosensors for Metal Ions

Shally et al. (2020) designed and synthesized novel tetrahydroquinoline derivatives as chemosensors for selective recognition of Pd2+ ions. This research demonstrates the compound's potential application in environmental monitoring and analytical chemistry for detecting metal ions (Shally et al., 2020).